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Compound of Interest

Compound Name: Methyl indole-3-acetate

Cat. No.: B137327 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the physiological and developmental effects of

Methyl indole-3-acetate (MeIAA), an ester of the primary plant auxin, indole-3-acetic acid

(IAA), across various plant species. The information presented is supported by experimental

data to facilitate further research and application.

Introduction to Methyl Indole-3-Acetate (MeIAA)
Methyl indole-3-acetate (MeIAA) is a naturally occurring derivative of IAA, formed through the

process of methylation. This conversion is catalyzed by the enzyme IAA carboxyl

methyltransferase (IAMT1).[1][2] While IAA is the principal auxin governing numerous aspects

of plant growth and development, MeIAA is generally considered an inactive form.[2][3]

However, its effects on plants are significant and varied, primarily because it can be hydrolyzed

back to the active form, IAA, by specific esterases within the plant tissues.[4][5] The differential

expression of these esterases in various organs and species leads to diverse physiological

responses to exogenously applied MeIAA.[2]

Mechanism of Action: The IAA-MeIAA Cycle
The biological activity of MeIAA is intrinsically linked to its relationship with IAA. The conversion

between these two forms represents a crucial aspect of auxin homeostasis, regulating the

availability of active auxin in specific tissues at particular developmental stages.
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Caption: The conversion pathway of IAA to MeIAA and its subsequent hydrolysis back to
active IAA.

Comparative Effects on Plant Development
The response to MeIAA varies significantly among different plant species and even between

different organs of the same plant. These differences are largely attributed to the varying

capacities for hydrolysis of MeIAA to IAA.

Root Development
The effect of MeIAA on root architecture is complex and often differs from that of IAA.
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Plant Species
Effect on
Primary Root
Elongation

Effect on
Lateral Root
Formation

Effect on Root
Hairs

Reference

Arabidopsis

thaliana

Less potent

inhibitor than

IAA. Cannot

rescue the

agravitropic root

phenotype of the

aux1 mutant.

Stronger inducer

than both IAA

and NAA.

Rescues the

defective lateral

root phenotype

of the aux1

mutant.

Weaker inducer

than IAA and

NAA. Does not

rescue the

defective root

hair phenotype of

the aux1 mutant.

[2]

Zea mays

(Maize)

Application of

ABA (which has

downstream

effects on auxin

homeostasis)

caused primary

root elongation

under low water

potential.

Specific MeIAA

data is less

available, but

auxin is crucial

for root

development.[6]

Auxin promotes

lateral root

development.

Auxin is involved

in root hair

development.

[7]

Shoot and Hypocotyl Elongation
The influence of MeIAA on above-ground structures also shows species- and organ-specific

responses.
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Plant Species
Effect on
Hypocotyl/Shoot
Elongation

Additional
Observations

Reference

Arabidopsis thaliana

More potent inhibitor

of hypocotyl

elongation than IAA.

[1][2]

Rescues hypocotyl

gravitropic defects in

dark-grown aux1

mutants.[2]

Overexpression of

IAMT1 leads to

hyponastic (curly)

leaves.[1]

[1][2]

Solanum

lycopersicum

(Tomato)

Disruption of SlIAA9,

an auxin signaling

component, in some

cultivars led to

decreased shoot

elongation in low light,

contrary to expected

enhanced auxin

signaling.[8]

SlIAA9 function in leaf

morphogenesis varies

among plant species.

[8]

[8]

Glycine max

(Soybean)

Application of

ethylene, which

interacts with auxin

signaling, resulted in

greater shoot growth

and increased plant

height.[6] Poor shoot

elongation is a limiting

factor in soybean

transformation

protocols.[9]

Exogenous

application of IBA

(another auxin)

induced lateral root

development.[6]

[6][9]
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This section outlines a general methodology for investigating the effects of MeIAA on plant

development, primarily based on protocols used for Arabidopsis thaliana, which can be

adapted for other species.

Plant Growth Media Preparation
A standard and widely used medium for in vitro plant culture is the Murashige and Skoog (MS)

medium.

Procedure:

Dissolve Basal Salts: In a beaker, dissolve the pre-packaged MS basal salt mixture in

approximately 80% of the final desired volume of purified water.

Add Sucrose: Add sucrose to the desired concentration (typically 1-3%).

Add Growth Regulators: Introduce MeIAA and/or IAA from stock solutions to achieve the

target experimental concentrations.

Adjust pH: Adjust the pH of the medium to 5.7 using 1M KOH or 1M HCl.

Add Gelling Agent: If preparing solid media, add agar or another gelling agent and heat to

dissolve.

Final Volume: Bring the medium to the final volume with purified water.

Sterilization: Autoclave the medium at 121°C and 15 psi for 20 minutes.

Dispensing: Pour the sterilized medium into sterile petri dishes or culture vessels.

Experimental Workflow for Phenotypic Analysis
The following workflow describes a typical experiment to compare the effects of MeIAA and IAA

on seedling development.
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Caption: A generalized workflow for studying the effects of MeIAA on plant seedling
development.

Conclusion
The effects of Methyl indole-3-acetate are highly dependent on the plant species, the specific

organ being observed, and the developmental context. In Arabidopsis thaliana, MeIAA exhibits

distinct activities compared to IAA, being more potent in inhibiting hypocotyl elongation and

promoting lateral root formation, but less effective at inhibiting primary root growth.[1][2] This

differential activity is largely attributed to the localized expression of esterases that convert

MeIAA back into active IAA.[2][4] Data for other species like maize, tomato, and soybean is

less direct but points to the universal importance of auxin homeostasis in development. The

varied responses highlight the complexity of auxin regulation and suggest that MeIAA could be

a useful tool for dissecting tissue-specific auxin responses. Further comparative studies across

a wider range of plant species are necessary to fully elucidate the role of IAA methylation in

plant development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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